Cas no 4451-95-0 (Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]-)
4451-95-0 structure
Product Name:Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]-
CAS No:4451-95-0
MF:C21H31O4PSi
MW:406.527708292007
CID:1516233
PubChem ID:12058652
Update Time:2025-04-21
Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]-
- 3-diphenylphosphorylpropyl(triethoxy)silane
- VJBQNZJBIPMATF-UHFFFAOYSA-N
- 4451-95-0
- 3-(Diphenylphosphinyl)propyl Triethoxysilane
- SCHEMBL11870280
- DTXSID60476646
-
- Inchi: 1S/C21H31O4PSi/c1-4-23-27(24-5-2,25-6-3)19-13-18-26(22,20-14-9-7-10-15-20)21-16-11-8-12-17-21/h7-12,14-17H,4-6,13,18-19H2,1-3H3
- InChI Key: VJBQNZJBIPMATF-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CCC[Si](OCC)(OCC)OCC)=O
Computed Properties
- Exact Mass: 406.17303
- Monoisotopic Mass: 406.17292300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 12
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
- LogP: 4.43900
Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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